Cas no 1994885-13-0 (2-fluoro-6-(2-methylphenyl)benzaldehyde)

• Product Name: 2-fluoro-6-(2-methylphenyl)benzaldehyde
• CAS No: 1994885-13-0
• MF: C₁₄H₁₁FO
• MW: 214.234947443008
• CID: 6594686
• PubChem ID: 165777405
• Update Time: 2025-10-31

2-fluoro-6-(2-methylphenyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-6-(2-methylphenyl)benzaldehyde
• 3-fluoro-2'-methyl-[1,1'-biphenyl]-2-carbaldehyde
• 1994885-13-0
• EN300-1585855

• Inchi： 1S/C14H11FO/c1-10-5-2-3-6-11(10)12-7-4-8-14(15)13(12)9-16/h2-9H,1H3
• InChI Key： YGQMSOWAUHPBCU-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=CC=1C1C=CC=CC=1C)F)=O

Computed Properties

• Exact Mass: 214.079393132g/mol
• Monoisotopic Mass: 214.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-fluoro-6-(2-methylphenyl)benzaldehyde

2-Fluoro-6-(2-Methylphenyl)Benzaldehyde: A Comprehensive Overview

2-Fluoro-6-(2-Methylphenyl)Benzaldehyde (CAS No. 1994885-13-0) is a chemically synthesized aromatic aldehyde with a unique structure that combines a fluorine atom and a methyl-substituted phenyl group. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and material sciences. The molecule's structure, characterized by a benzene ring substituted with a fluoro group at the 2-position and a methylphenyl group at the 6-position, provides it with distinct electronic and steric properties that make it highly versatile.

The synthesis of 2-fluoro-6-(2-methylphenyl)benzaldehyde involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki coupling or Friedel-Crafts alkylation. Recent advancements in catalytic systems have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

One of the most promising applications of 2-fluoro-6-(2-methylphenyl)benzaldehyde lies in its use as an intermediate in drug discovery. Its unique electronic properties make it an ideal candidate for designing bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. For instance, studies have shown that derivatives of this compound exhibit potent anti-proliferative activity against certain cancer cell lines, suggesting its potential as a lead compound for anti-cancer drug development.

In the field of agrochemistry, 2-fluoro-6-(2-methylphenyl)benzaldehyde has been investigated for its pesticidal properties. Research indicates that this compound can act as an effective deterrent against agricultural pests without causing significant harm to non-target species. This makes it a valuable candidate for developing eco-friendly pesticides that align with sustainable agricultural practices.

Material scientists have also explored the use of 2-fluoro-6-(2-methylphenyl)benzaldehyde in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its aromatic structure contributes to high electron mobility, making it suitable for applications in optoelectronic devices. Recent studies have demonstrated that incorporating this compound into polymer blends can enhance their electrical properties, paving the way for its use in next-generation electronic materials.

The stability and reactivity of 2-fluoro-6-(2-methylphenyl)benzaldehyde have been extensively studied under various conditions. Researchers have found that the compound exhibits good thermal stability up to 150°C and is resistant to oxidation under mild conditions. However, exposure to strong oxidizing agents or prolonged heating can lead to decomposition, highlighting the need for controlled storage and handling procedures.

From an environmental standpoint, understanding the fate and behavior of 2-fluoro-6-(2-methylphenyl)benzaldehyde in natural systems is crucial. Studies suggest that this compound undergoes rapid biodegradation in aerobic environments, reducing its persistence in the ecosystem. However, further research is needed to assess its long-term impact on aquatic organisms and soil microbiota.

In conclusion, 2-fluoro-6-(2-methylphenyl)benzaldehyde (CAS No. 1994885-13-0) is a multifaceted compound with significant potential across diverse industries. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to make substantial contributions to scientific innovation and industrial development.